Cas no 61227-18-7 (3,5-Diacetoxybenzamide)

• Product Name: 3,5-Diacetoxybenzamide
• CAS No: 61227-18-7
• MF: C₁₁H₁₁NO₅
• MW: 237.208743333817
• CID: 487633
• PubChem ID: 24721681
• Update Time: 2025-05-21

3,5-Diacetoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3,5-bis(acetyloxy)-
• (3-acetyloxy-5-carbamoylphenyl) acetate
• 3,5-DIACETOXYBENZAMIDE
• 3,5-Diacetoxy-benzamid
• Benzamide,3,5-bis(acetyloxy)
• DTXSID70641080
• 5-Carbamoyl-1,3-phenylene diacetate
• 61227-18-7
• FT-0725926
• 3,5-Diacetoxybenzamide

• Inchi： 1S/C11H11NO5/c1-6(13)16-9-3-8(11(12)15)4-10(5-9)17-7(2)14/h3-5H,1-2H3,(H2,12,15)
• InChI Key： LDCLQPTWMZMFOD-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=C(C=C(C(N)=O)C=1)OC(C)=O

Computed Properties

• Exact Mass: 237.06400
• Monoisotopic Mass: 237.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• PSA: 95.69000
• LogP: 1.33640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 3,5-Diacetoxybenzamide

3,5-Diacetoxybenzamide (CAS No. 61227-18-7): A Versatile Chemical Intermediate with Broad Applications

3,5-Diacetoxybenzamide (CAS No. 61227-18-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This white to off-white crystalline powder belongs to the class of benzamide derivatives, characterized by its unique molecular structure featuring two acetoxy groups at the 3 and 5 positions of the benzene ring. The compound's molecular formula is C₁₁H₁₁NO₅, with a molecular weight of 237.21 g/mol.

The growing interest in 3,5-diacetoxybenzamide synthesis stems from its role as a key intermediate in the production of various bioactive molecules. Researchers particularly value its stability under standard conditions (typically stored at 2-8°C in a dry environment) and its solubility profile - soluble in common organic solvents like dimethyl sulfoxide (DMSO) and methanol, but with limited water solubility. These properties make it particularly useful in organic synthesis applications where controlled reactivity is desired.

In pharmaceutical development, 3,5-diacetoxybenzamide uses include serving as a precursor for compounds with potential biological activity. The presence of both amide and ester functionalities in its structure allows for diverse chemical modifications, making it valuable for structure-activity relationship (SAR) studies. Recent publications have explored its incorporation into novel molecular scaffolds targeting various therapeutic areas, though specific applications remain under investigation in most cases.

The compound's 3,5-diacetoxybenzamide properties have also made it subject to various analytical characterization studies. Fourier-transform infrared spectroscopy (FTIR) typically shows strong absorption bands corresponding to the carbonyl stretches of both the amide and ester groups. Nuclear magnetic resonance (NMR) studies reveal characteristic proton signals that aid in purity assessment and structural confirmation. High-performance liquid chromatography (HPLC) methods have been developed for quality control, with purity specifications often exceeding 98% for research-grade material.

From a synthetic chemistry perspective, 3,5-diacetoxybenzamide preparation typically involves the selective acetylation of 3,5-dihydroxybenzamide under controlled conditions. The process requires careful optimization to prevent over-acetylation or hydrolysis of sensitive functional groups. Recent advances in green chemistry have explored catalytic methods to improve the 3,5-diacetoxybenzamide synthesis process, reducing waste generation and improving atom economy.

Market analysis indicates growing demand for 3,5-diacetoxybenzamide suppliers who can provide consistent quality material with proper documentation. The compound is typically offered in research quantities (100mg to 10g) by specialty chemical providers, with custom synthesis options available for larger scale requirements. Pricing varies based on purity specifications and order volume, with current market trends showing stable availability from major chemical suppliers in North America, Europe, and Asia.

Quality control protocols for 3,5-diacetoxybenzamide emphasize the importance of comprehensive analytical data. Certificates of analysis typically include HPLC purity, residual solvent content, water content (Karl Fischer), and sometimes heavy metal screening. Proper handling requires standard laboratory precautions - use of personal protective equipment and adequate ventilation - though the compound is not classified as particularly hazardous under normal conditions of use.

Emerging research directions for 3,5-diacetoxybenzamide derivatives include exploration of their potential in materials science applications. The compound's aromatic core and functional group diversity make it interesting for designing novel polymers or small molecule additives. Some studies have investigated its use in creating specialized coatings or as a building block for functional materials with tailored properties.

For researchers working with 3,5-diacetoxybenzamide, proper storage conditions are essential to maintain stability. Recommendations include protection from moisture (desiccated storage) and avoidance of extreme temperatures. The compound demonstrates good stability when properly stored, with typical shelf lives of 2-3 years when unopened. Opened containers should be resealed carefully and may benefit from an inert atmosphere for long-term storage.

The future outlook for 3,5-diacetoxybenzamide research appears promising, with potential applications continuing to emerge across multiple disciplines. Its versatility as a synthetic intermediate positions it well for ongoing investigation in medicinal chemistry programs and materials development. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this compound's full potential will likely expand accordingly.

From a regulatory standpoint, 3,5-diacetoxybenzamide is not currently subject to significant restrictions in most jurisdictions, though researchers should always verify local regulations before procurement or use. The compound is generally considered appropriate for laboratory research use when handled with standard precautions. Transportation typically follows general chemical guidelines rather than specialized hazardous material protocols.

Analytical method development for 3,5-diacetoxybenzamide characterization remains an active area, with recent literature describing improved chromatographic techniques and spectroscopic approaches. These advancements support more precise quality control and enable researchers to detect even minor impurities that might affect downstream applications. Such methodological improvements contribute to the compound's reliability as a research material.

In conclusion, 3,5-Diacetoxybenzamide (CAS No. 61227-18-7) represents an important building block in modern chemical research. Its balanced reactivity profile, stability characteristics, and functional group diversity make it valuable across multiple research domains. As synthetic chemistry continues to evolve and new applications emerge, this compound will likely maintain its position as a useful tool for researchers exploring novel molecular architectures and functional materials.